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Compound of Interest

Compound Name: Benzyl glycolate

Cat. No.: B121983

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safety, handling, and
material safety data sheet (MSDS) for benzyl glycolate. The information is intended to support
researchers, scientists, and drug development professionals in the safe and effective use of
this compound. All quantitative data has been summarized into tables for clarity and ease of

comparison.

Chemical and Physical Properties

Benzyl glycolate is an organic compound that is the ester of benzyl alcohol and glycolic acid.
It is a colorless to pale yellow liquid with a mild, pleasant aroma.[1][2] It is valued for its use in
the fragrance and flavoring industries and as a solvent or plasticizer in various applications.[1]

Table 1: Physical and Chemical Properties of Benzyl Glycolate
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Property Value Reference
CAS Number 30379-58-9 [2][3]
Molecular Formula C9H1003 [2][3]
Molecular Weight 166.17 g/mol [3]
Appearance Colorless to pale yellow liquid [1112]
Boiling Point 136 °C at 19 hPa [3]

Density 1.171 g/cm3 at 25 °C [3]

Flash Point >113 °C (closed cup) [3]

- Soluble in organic solvents,
Solubility . [1]
less soluble in water

Safety and Hazards

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), benzyl glycolate is classified with the following hazards:

e H315: Causes skin irritation[4]
e H319: Causes serious eye irritation[4]
e H335: May cause respiratory irritation[4]

Currently, there is limited specific toxicological data available for benzyl glycolate. Most safety
data sheets indicate "no data available" for acute toxicity, skin corrosion/irritation, serious eye
damage/irritation, respiratory or skin sensitization, germ cell mutagenicity, carcinogenicity, and
reproductive toxicity.[3] One source suggests it may have mild skin irritant properties.[1][2]
Another indicates it has shown biological activity related to toll-like receptor 4 (TLR-4) and may
have a role in modulating immune responses.[5]

Due to the lack of extensive toxicological data, caution should be exercised when handling this
compound.
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Handling and Storage

Proper handling and storage procedures are crucial for maintaining the integrity of benzyl
glycolate and ensuring a safe laboratory environment.

e Handling: Avoid contact with skin, eyes, and clothing.[6] Do not breathe mist or vapor.[6]
Ensure adequate ventilation and work under a chemical fume hood.[6][7] Wash hands
thoroughly after handling.[6]

e Storage: Store in a cool, dry, and well-ventilated area.[6][8] Keep the container tightly closed.
[6][8] Store away from incompatible materials such as strong oxidizing agents.[3]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment
is recommended when handling benzyl glycolate:

Table 2: Recommended Personal Protective Equipment (PPE)
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PPE Category

Item

Specification Reference

Eye and Face

Protection

Safety Glasses with
Side Shields or
Goggles

Must comply with

ANSI Z87.1

standards. A face

shield may be o]
required for splash

hazards.

Hand Protection

Chemical-resistant

gloves

Disposable nitrile
gloves are suitable for
short-term protection.
Always inspect gloves
before use and
change them
immediately upon

contamination.

Body Protection

Laboratory Coat

A standard lab coat

should be worn and

buttoned to protect

skin and clothing. For

larger quantities or [6][8]
splash potential, a

chemically resistant

gown is

recommended.

Respiratory Protection

NIOSH-approved

respirator

Not generally required

under normal use with
adequate ventilation.

If aerosols or mists

are generated, or if [6]1[8]
working in a poorly

ventilated area, a

respirator may be

necessary.
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First-Aid Measures

In the event of exposure to benzyl glycolate, follow these first-aid procedures:
« If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[6][8][9]

¢ In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water
for at least 15-20 minutes.[6][8][9] Remove contaminated clothing.[6][9] If skin irritation or a

rash occurs, get medical advice.[6]

* In Case of Eye Contact: Rinse cautiously with water for several minutes.[6][8] Remove
contact lenses if present and easy to do. Continue rinsing for at least 15 minutes.[6][10] If
eye irritation persists, seek medical attention.[6]

o |f Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or
doctor if you feel unwell.[6][8]

a Exposure Type N ( Immediate Actions h Medical Attention

g Rinse Mouth with Water
If irritation persists
Eye Contact i Rinse with Water (15 min)
Inhalation g Move to Fresh Air H-breathing-is-diffieult
Skin Contact Wash with Soap & Water (15-20 min)
U ) If irritation persists

- J

If unwell

Do NOT Induce Vomiting

Seek Medical Attention

Click to download full resolution via product page
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First-Aid Procedures for Benzyl Glycolate Exposure.

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[8]

Specific Hazards Arising from the Chemical: In case of fire, hazardous gases such as carbon
monoxide can be generated.[11]

Protective Equipment for Firefighters: Wear self-contained breathing apparatus and full
firefighting turnout gear.[12]

Accidental Release Measures

In the event of a spill, follow these procedures to mitigate environmental contamination and

ensure safety:

Personal Precautions: Ensure adequate ventilation. Evacuate non-essential personnel. Avoid
breathing vapors, mist, or gas.[8]

Environmental Precautions: Prevent product from entering drains.[8]

Methods for Cleaning Up: Absorb the spill with an inert material (e.g., sand, earth) and
collect it into a suitable container for disposal.[11] Clean the affected area with soap and
water.[6]
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Workflow for Handling Accidental Releases.
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Experimental Protocols for Toxicity Testing

While specific experimental data for benzyl glycolate is limited, the following are summaries of
standard OECD guidelines that would be used to assess the toxicity of such a chemical.

Acute Oral Toxicity - OECD Guideline 423 (Acute Toxic
Class Method)

This method is used to estimate the acute oral toxicity of a substance.[1][13]

 Principle: A stepwise procedure is used with a limited number of animals per step. The
substance is administered orally to a group of animals at one of the defined dose levels. The
outcome of the test (survival or death of the animals) determines the next step: dosing at a
higher or lower dose level, or cessation of testing.

e Animal Model: Typically, rats are used.[14]

e Procedure:

[e]

Animals are fasted prior to dosing.[14]

o

The test substance is administered in a single dose by gavage.

Animals are observed for mortality, clinical signs of toxicity, and body weight changes for
at least 14 days.[15]

[¢]

[¢]

A necropsy is performed on all animals at the end of the observation period.

o Data Analysis: The method allows for the classification of the substance into a toxicity
category based on the number of animals affected at different dose levels.[1][13]

In Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method - OECD Guideline 439

This in vitro method is used to assess the skin irritation potential of a substance.[12][16]

¢ Principle: The test substance is applied topically to a reconstructed human epidermis (RhE)
model, which mimics the biochemical and physiological properties of the upper layers of
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human skin.[7][16] Cell viability is measured to determine the irritant potential.

e Procedure:
o The test substance is applied to the surface of the RhE tissue.
o After a defined exposure period, the substance is removed by washing.

o The viability of the tissue is assessed by measuring the conversion of a vital dye (e.g.,
MTT) into a colored formazan salt, which is quantified spectrophotometrically.[16]

o Data Analysis: If the cell viability is reduced below a certain threshold (typically < 50%), the
substance is classified as a skin irritant.[12][16]

Acute Eye Irritation/Corrosion - OECD Guideline 405

This in vivo test is used to determine the potential of a substance to cause eye irritation or
corrosion.[8][9]

e Principle: The test substance is instilled into the conjunctival sac of one eye of an animal,
with the other eye serving as a control. The eyes are then examined for signs of irritation or

corrosion.
e Animal Model: The albino rabbit is the preferred species.[17]
e Procedure:
o Asingle dose of the test substance is applied to one eye of the animal.[9]

o The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after
application.[9]

o Observations are made for corneal opacity, iris lesions, and conjunctival redness and
swelling (chemosis).

o Data Analysis: The severity and reversibility of the ocular lesions are scored to classify the
substance's irritation potential.[9] A weight-of-evidence analysis and in vitro testing are
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strongly encouraged before conducting in vivo studies to minimize animal testing.[6][8][17]
[18]

Conclusion

Benzyl glycolate is a versatile compound with applications in various industries. While it is
generally considered to have a favorable safety profile for its intended uses, the available
toxicological data is limited. The GHS classification indicates that it can cause skin, eye, and
respiratory irritation. Therefore, it is imperative that researchers, scientists, and drug
development professionals adhere to strict safety protocols, including the use of appropriate
personal protective equipment and proper handling and storage procedures. In the absence of
comprehensive substance-specific toxicity data, a cautious approach is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.re-place.be/news/oecd-publishes-new-and-updated-test-guidelines-chemicals
https://www.re-place.be/news/oecd-publishes-new-and-updated-test-guidelines-chemicals
https://iivs.org/assays/dermal/skin-irritation-test/
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.umwelt-online.de/regelwerk//eu//08_09/08_0440_bilder/08_0440_oecd_420.pdf
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.slideshare.net/slideshow/acute-eye-irritation-test-as-per-oecd-guidelines/146264681
https://www.benchchem.com/product/b121983#benzyl-glycolate-safety-handling-and-msds-information
https://www.benchchem.com/product/b121983#benzyl-glycolate-safety-handling-and-msds-information
https://www.benchchem.com/product/b121983#benzyl-glycolate-safety-handling-and-msds-information
https://www.benchchem.com/product/b121983#benzyl-glycolate-safety-handling-and-msds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b121983?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

